Cas no 177325-63-2 (Phenol, 2,4-bis[(4-methylphenyl)sulfonyl]-)

• Product Name: Phenol, 2,4-bis[(4-methylphenyl)sulfonyl]-
• CAS No: 177325-63-2
• MF: C₂₀H₁₈O₅S₂
• MW: 402.483923435211
• CID: 1364923
• PubChem ID: 18007017
• Update Time: 2025-04-20

Phenol, 2,4-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-bis[(4-methylphenyl)sulfonyl]-
• 2,4-bis-(4-methylphenyl)sulfonylphenol
• 2,4-Bis(4-methylbenzene-1-sulfonyl)phenol
• SCHEMBL656872
• DTXSID80592458
• 177325-63-2

• Inchi： 1S/C20H18O5S2/c1-14-3-7-16(8-4-14)26(22,23)18-11-12-19(21)20(13-18)27(24,25)17-9-5-15(2)6-10-17/h3-13,21H,1-2H3
• InChI Key： PXVQSTJVKUKAPM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(=CC=C(C=1)S(C1C=CC(C)=CC=1)(=O)=O)O)(=O)=O

Computed Properties

• Exact Mass: 402.05964
• Monoisotopic Mass: 402.05956602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 88.51